Cas no 7596-31-8 (2-Butene-1,4-diaminium,N1,N1,N1,N4,N4,N4-hexamethyl-, chloride (1:2))

• Product Name: 2-Butene-1,4-diaminium,N1,N1,N1,N4,N4,N4-hexamethyl-, chloride (1:2)
• CAS No: 7596-31-8
• MF: C₁₀H₂₅ClN₂
• MW: 208.771901845932
• CID: 579595
• PubChem ID: 24186481
• Update Time: 2025-04-19

2-Butene-1,4-diaminium,N1,N1,N1,N4,N4,N4-hexamethyl-, chloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Butene-1,4-diaminium,N1,N1,N1,N4,N4,N4-hexamethyl-, chloride (1:2)
• trimethyl-[(E)-4-(trimethylazaniumyl)but-2-enyl]azanium,hydrochloride
• but-2-ene-1,4-diylbis(trimethylammonium) dichloride
• NSC51223
• NSC-51223
• DTXSID20637231
• 7596-31-8
• trimethyl-[(E)-4-(trimethylazaniumyl)but-2-enyl]azanium;hydrochloride

• Inchi： 1S/C10H24N2.ClH/c1-11(2,3)9-7-8-10-12(4,5)6;/h7-8H,9-10H2,1-6H3;1H/q+2;/b8-7+;
• InChI Key： PWUQOCOONDNFBP-USRGLUTNSA-N
• SMILES： Cl.[N+](C)(C)(C)C/C=C/C[N+](C)(C)C

Computed Properties

• Exact Mass: 217.944
• Monoisotopic Mass: 208.1706265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 1.75700